Cas no 57334-04-0 (ANDROSTA-1,4-DIEN-17-ONE, 3-THIOXO-)

• Product name: ANDROSTA-1,4-DIEN-17-ONE, 3-THIOXO-
• CAS No: 57334-04-0
• MF: C₁₉H₂₄OS
• MW: 300.458264350891
• CID: 3348055
• PubChem ID: 11012040

ANDROSTA-1,4-DIEN-17-ONE, 3-THIOXO- Chemical and Physical Properties

Names and Identifiers

• ANDROSTA-1,4-DIEN-17-ONE, 3-THIOXO-
• 57334-04-0
• DTXSID601294359

• Inchi： InChI=1S/C19H24OS/c1-18-9-7-13(21)11-12(18)3-4-14-15-5-6-17(20)19(15,2)10-8-16(14)18/h7,9,11,14-16H,3-6,8,10H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• InChI Key： GXSHCVKCGGSSDR-QAGGRKNESA-N

Computed Properties

• Exact Mass: 300.15478656Da
• Monoisotopic Mass: 300.15478656Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų
• XLogP3: 3.6